Cas no 84056-08-6 (4-methyl-N-(3-methylbutan-2-yl)aniline)

4-Methyl-N-(3-methylbutan-2-yl)aniline is a substituted aniline derivative featuring a branched alkyl chain at the nitrogen center. This compound is of interest in organic synthesis due to its potential as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The methyl substituents on both the aromatic ring and the alkyl chain enhance its steric and electronic properties, influencing reactivity and selectivity in coupling or functionalization reactions. Its structural features may also improve solubility in nonpolar solvents, facilitating its use in hydrophobic reaction environments. The compound’s well-defined molecular structure allows for precise modifications, making it a versatile building block in fine chemical synthesis.
4-methyl-N-(3-methylbutan-2-yl)aniline structure
84056-08-6 structure
Product Name:4-methyl-N-(3-methylbutan-2-yl)aniline
CAS No:84056-08-6
MF:C12H19N
MW:177.28596329689
CID:3362504
PubChem ID:13264865
Update Time:2025-06-10

4-methyl-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, N-(1,2-DIMETHYLPROPYL)-4-METHYL-
    • 4-methyl-N-(3-methylbutan-2-yl)aniline
    • 84056-08-6
    • AKOS000241539
    • SCHEMBL23485010
    • SCHEMBL20670400
    • EN300-165195
    • Inchi: 1S/C12H19N/c1-9(2)11(4)13-12-7-5-10(3)6-8-12/h5-9,11,13H,1-4H3
    • InChI Key: HBBOZCYXQUEUEK-UHFFFAOYSA-N
    • SMILES: C1(NC(C)C(C)C)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 177.151749610Da
  • Monoisotopic Mass: 177.151749610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12Ų

4-methyl-N-(3-methylbutan-2-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-165195-0.05g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
0.05g
$612.0 2023-06-08
Enamine
EN300-165195-0.1g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
0.1g
$640.0 2023-06-08
Enamine
EN300-165195-0.25g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
0.25g
$670.0 2023-06-08
Enamine
EN300-165195-0.5g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
0.5g
$699.0 2023-06-08
Enamine
EN300-165195-1.0g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
1g
$728.0 2023-06-08
Enamine
EN300-165195-2.5g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
2.5g
$1428.0 2023-06-08
Enamine
EN300-165195-5.0g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
5g
$2110.0 2023-06-08
Enamine
EN300-165195-10.0g
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
10g
$3131.0 2023-06-08
Enamine
EN300-165195-50mg
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
50mg
$227.0 2023-09-21
Enamine
EN300-165195-100mg
4-methyl-N-(3-methylbutan-2-yl)aniline
84056-08-6
100mg
$238.0 2023-09-21

Additional information on 4-methyl-N-(3-methylbutan-2-yl)aniline

Introduction to 4-methyl-N-(3-methylbutan-2-yl)aniline and Its CAS No. 84056-08-6

4-methyl-N-(3-methylbutan-2-yl)aniline, identified by the Chemical Abstracts Service registry number 84056-08-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of aromatic amines, which are widely studied for their diverse pharmacological properties. The structural features of 4-methyl-N-(3-methylbutan-2-yl)aniline, including its methyl and butyl substituents, contribute to its unique chemical reactivity and potential biological activity.

The synthesis and characterization of 4-methyl-N-(3-methylbutan-2-yl)aniline have been subjects of extensive research due to its utility in the development of novel therapeutic agents. The presence of a secondary amine group (N-(3-methylbutan-2-yl)) enhances its versatility in forming various chemical bonds, making it a valuable intermediate in medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its incorporation into drug discovery programs.

In the realm of pharmaceutical research, 4-methyl-N-(3-methylbutan-2-yl)aniline has been explored for its potential role in modulating biological pathways associated with neurological disorders, inflammation, and cancer. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on specific enzymes and receptors, thereby offering a foundation for the development of targeted therapies. The structural motif shared by 4-methyl-N-(3-methylbutan-2-yl)aniline and related analogs has been shown to interact with biological targets in a manner that warrants further investigation.

One particularly intriguing aspect of 4-methyl-N-(3-methylbutan-2-yl)aniline is its ability to serve as a precursor for more complex molecules. Researchers have leveraged its reactivity to construct intricate scaffolds that mimic natural products with known bioactivity. This approach has led to the identification of novel compounds with enhanced pharmacokinetic profiles and reduced side effects. The synthesis of these derivatives often involves multi-step reactions that highlight the compound's adaptability in chemical transformations.

The analytical characterization of 4-methyl-N-(3-methylbutan-2-yl)aniline has been refined through modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's molecular structure, purity, and conformational dynamics. High-resolution NMR spectroscopy, in particular, has been instrumental in elucidating the stereochemistry of functional groups within 4-methyl-N-(3-methylbutan-2-yl)aniline, ensuring accurate structural assignments.

Recent studies have also explored the computational modeling of 4-methyl-N-(3-methylbutan-2-yl)aniline, employing molecular dynamics simulations to predict its interactions with biological targets. These computational approaches complement experimental efforts by providing theoretical frameworks for understanding binding affinities and mechanism-based drug design. The integration of experimental data with computational insights has accelerated the discovery process, allowing researchers to prioritize promising candidates for further validation.

The pharmacological evaluation of 4-methyl-N-(3-methylbutan-2-yl)aniline has revealed several interesting properties that make it a compelling candidate for therapeutic applications. Preclinical studies have demonstrated its potential in modulating neurotransmitter systems, which could be relevant for treating conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its anti-inflammatory effects have been observed in cell-based assays, suggesting utility in managing chronic inflammatory disorders.

The safety profile of 4-methyl-N-(3-methylbutan-2-yl)aniline is another critical consideration in its development as a pharmaceutical agent. Toxicological assessments have been conducted to evaluate its acute and chronic toxicity, as well as potential long-term health effects. These studies aim to establish safe dosage ranges and identify any adverse reactions that may occur under therapeutic conditions. The results from these evaluations are essential for guiding clinical trials and ensuring patient safety.

In conclusion, 4-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 84056-08-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd